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Compound of Interest

Compound Name: 2-Acetamido-5-nitropyridine

Cat. No.: B189021 Get Quote

An In-depth Technical Guide to 2-Acetamido-5-
nitropyridine
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 2-Acetamido-5-nitropyridine,

a heterocyclic compound of significant interest in medicinal chemistry and organic synthesis. It

details the compound's chemical properties, structure, synthesis, and safety information,

presented for a technical audience involved in research and development.

Chemical Structure and Identification
2-Acetamido-5-nitropyridine is a substituted pyridine derivative. The core structure consists

of a pyridine ring functionalized with an acetamido group (-NHCOCH₃) at the C2 position and a

nitro group (-NO₂) at the C5 position. This unique arrangement of functional groups makes it a

valuable intermediate in the synthesis of more complex, biologically active molecules.[1]

IUPAC Name: N-(5-nitropyridin-2-yl)acetamide.[2][3]

CAS Number: 5093-64-1.[1][2][4][5][6]

Molecular Formula: C₇H₇N₃O₃.[1][2][4][5][6]

Synonyms: [N-5-NITRO-2-PYRIDYL] ACETAMIDE, N-(5-nitropyridin-2-yl)acetamide.[3][4]
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Physicochemical Properties
The key physicochemical properties of 2-Acetamido-5-nitropyridine are summarized in the

table below. These properties are crucial for its handling, storage, and application in

experimental settings.

Property Value Source(s)

Molecular Weight 181.15 g/mol [1][2][4][5][6]

Appearance
White to light yellow or gray

solid/crystalline powder.
[1][4][7][8]

Melting Point 199-203 °C [4][7]

Boiling Point 437.1 ± 30.0 °C (Predicted) [4][7]

Density 1.419 ± 0.06 g/cm³ (Predicted) [4][7]

pKa 12.61 ± 0.70 (Predicted) [4][7]

Solubility
Soluble in Dimethylformamide;

low water solubility.
[7][8]

Storage Temperature
Room temperature, under inert

atmosphere.
[7]

Spectral Data
Spectral analysis is essential for the structural confirmation of 2-Acetamido-5-nitropyridine.

UV-Vis Spectroscopy: The maximum absorption wavelength (λmax) is reported at 315 nm in

ethanol.[4][7]

Infrared (IR) Spectroscopy: ATR-IR spectral data is available and has been recorded using a

Bruker Tensor 27 FT-IR instrument.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectral data for 2-Acetamido-
5-nitropyridine is available for structural elucidation.[9]
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Experimental Protocols: Synthesis
2-Acetamido-5-nitropyridine is typically synthesized via the nitration of 2-acetamidopyridine.

The following protocol is based on established methodologies.[10]

Objective: To synthesize 2-Acetamido-5-nitropyridine by introducing a nitro group onto the 2-

acetamidopyridine ring.

Materials:

2-Acetamidopyridine (starting material)

Fuming nitric acid

Concentrated sulfuric acid

Ice water

Methanol (for potential recrystallization)

Procedure:

A mixed acid solution is prepared by carefully combining fuming nitric acid and concentrated

sulfuric acid. This process is highly exothermic and should be performed with cooling.

The starting material, 2-acetamidopyridine, is slowly added dropwise into the cooled mixed

acid solution with continuous stirring. The reaction temperature must be carefully controlled.

[10]

The reaction progress can be monitored using thin-layer chromatography (TLC).[10]

Upon completion, the reaction mixture is poured into ice water, which causes the product, 2-
acetamido-5-nitropyridine, to precipitate out of the solution.[10]

The resulting solid product is collected by filtration.[10]

The crude product is then washed and can be further purified, typically by recrystallization

from a suitable solvent like methanol, to yield the final high-purity compound.
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This synthetic route is an effective method for producing 2-acetamido-5-nitropyridine, which

serves as a precursor for compounds like 2-acetamido-5-aminopyridine through subsequent

reduction of the nitro group.[10]
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Caption: Synthesis workflow for 2-Acetamido-5-nitropyridine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b189021?utm_src=pdf-body-img
https://www.benchchem.com/product/b189021?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications in Research and Development
2-Acetamido-5-nitropyridine is a versatile building block in organic synthesis, particularly

within the pharmaceutical sector.[1]

Pharmaceutical Intermediate: It serves as a key intermediate in the synthesis of various

pharmaceutical agents. The presence of the nitro group can enhance biological activity, and

it can be readily reduced to an amino group, providing a site for further molecular

elaboration.[1] It has been utilized in the development of novel compounds with potential

antimicrobial and anti-inflammatory properties.[1]

Organic Synthesis: Its defined structure and reactive sites make it a valuable component for

creating more complex and diverse chemical structures.[1]

Analytical Chemistry: The compound can be used in analytical methods, such as

chromatography, to aid in the separation and identification of other chemical substances.[1]

Safety and Handling
According to aggregated GHS data, 2-Acetamido-5-nitropyridine is classified as a hazardous

substance.[2]

Hazards:

Harmful if swallowed.[2]

Causes skin irritation.[2][8]

May cause an allergic skin reaction.[2]

Causes serious eye damage.[2][8]

May cause respiratory irritation.[2][8]

Precautionary Measures:

Handling: Use only in a well-ventilated area. Avoid breathing dust. Avoid contact with skin,

eyes, and clothing.[8][11] Wash hands thoroughly after handling.[8]
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Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and

eye/face protection.[8] Ensure eyewash stations and safety showers are readily

accessible.[11]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[8][12]

In case of exposure:

Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Immediately call a poison center or doctor.[8]

Skin: Wash with plenty of soap and water. If irritation persists, seek medical attention.[8]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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